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Compound of Interest

Compound Name:
4-Methoxy-1,2-benzisoxazol-3-

amine

Cat. No.: B064774 Get Quote

For Immediate Reference: Treat 4-Methoxy-1,2-benzisoxazol-3-amine as a hazardous

chemical waste. The primary disposal method is through a licensed professional waste

disposal service. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 4-
Methoxy-1,2-benzisoxazol-3-amine, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Hazard Identification and Immediate Safety
Precautions
4-Methoxy-1,2-benzisoxazol-3-amine is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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Before handling for disposal, it is imperative to use appropriate Personal Protective Equipment

(PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Lab Coat: A standard lab coat is required.

Respiratory Protection: All handling and preparation for disposal should occur in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation risks.

Chemical and Physical Properties Summary
A summary of key data for 4-Methoxy-1,2-benzisoxazol-3-amine is provided below. This

information is crucial for waste characterization.

Property Value

Molecular Formula C₈H₈N₂O₂

Molecular Weight 164.16 g/mol [1]

Appearance Solid

Melting Point 140-142 °C[2]

CAS Number 177995-40-3[1][2]

Step-by-Step Disposal Protocol
The recommended disposal procedure involves segregation, proper containment, clear

labeling, and transfer to a certified waste management company.

Step 1: Waste Segregation

Isolate waste containing 4-Methoxy-1,2-benzisoxazol-3-amine from all other waste

streams at the point of generation.
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Do not mix this waste with non-hazardous materials, as this will increase the volume of

hazardous waste.

Keep it separate from incompatible materials, such as strong oxidizing agents.

Step 2: Waste Collection and Containment

Solid Waste: Collect pure 4-Methoxy-1,2-benzisoxazol-3-amine, contaminated weighing

paper, gloves, and other solid materials in a designated, sealable, and chemically compatible

container (e.g., a high-density polyethylene - HDPE - container).

Liquid Waste: For solutions containing this compound, use a dedicated, leak-proof, and

shatter-resistant waste container clearly marked for "Aromatic Amine Liquid Waste" or as per

your institution's guidelines.

Ensure all waste containers are in good condition, free from leaks or rust, and have a

secure, tight-fitting lid.[3] Keep containers closed except when adding waste.[3]

Step 3: Labeling

As soon as waste is first added, label the container clearly with the words "Hazardous

Waste".

The label must include the full chemical name: "4-Methoxy-1,2-benzisoxazol-3-amine".

List all constituents and their approximate percentages.

Include the name of the principal investigator or laboratory contact and the date of

accumulation.

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure waste accumulation area.

The storage area should be away from heat, sources of ignition, and incompatible chemicals.
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Utilize secondary containment, such as a chemical-resistant tray, to contain any potential

leaks or spills.

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Provide the EHS office with all necessary documentation regarding the waste's composition

and volume.

Final disposal must be carried out by a licensed and approved waste disposal company.[4][5]

Step 6: Decontamination of Empty Containers

"Empty" containers that held 4-Methoxy-1,2-benzisoxazol-3-amine must be

decontaminated.

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

Crucially, the rinsate from this cleaning process is considered hazardous waste and must be

collected in the designated hazardous liquid waste container.[3]

After triple-rinsing, the container can be disposed of according to your institution's guidelines

for decontaminated chemical containers.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 4-
Methoxy-1,2-benzisoxazol-3-amine.
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Caption: Disposal workflow for 4-Methoxy-1,2-benzisoxazol-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

